Cas no 338396-58-0 (5-acetyl-1-piperidino-2,4(1H,3H)-pyrimidinedione)

• Product Name: 5-acetyl-1-piperidino-2,4(1H,3H)-pyrimidinedione
• CAS No: 338396-58-0
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 6786924
• PubChem ID: 3778177
• Update Time: 2025-05-25

5-acetyl-1-piperidino-2,4(1H,3H)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-1-(piperidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-acetyl-1-piperidin-1-ylpyrimidine-2,4-dione
• SMR000549526
• MLS001166438
• 5-acetyl-1-piperidino-2,4(1H,3H)-pyrimidinedione
• 2F-923
• AKOS005084656
• 338396-58-0
• HMS2854D21
• CHEMBL1498406

• Inchi： 1S/C11H15N3O3/c1-8(15)9-7-14(11(17)12-10(9)16)13-5-3-2-4-6-13/h7H,2-6H2,1H3,(H,12,16,17)
• InChI Key： SKSMOJQROXCHSE-UHFFFAOYSA-N
• SMILES： O=C1NC(C(C(C)=O)=CN1N1CCCCC1)=O

Computed Properties

• Exact Mass: 237.11134135g/mol
• Monoisotopic Mass: 237.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.7Ų

Additional information on 5-acetyl-1-piperidino-2,4(1H,3H)-pyrimidinedione

Introduction to 5-acetyl-1-piperidino-2,4(1H,3H)-pyrimidinedione (CAS No. 338396-58-0)

5-acetyl-1-piperidino-2,4(1H,3H)-pyrimidinedione, commonly referred to by its CAS number 338396-58-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and applications in drug design. The structure of 5-acetyl-1-piperidino-2,4(1H,3H)-pyrimidinedione features a pyrimidine ring system with substituents that confer unique chemical and biological properties.

The pyrimidine ring in this compound is a six-membered aromatic structure with two nitrogen atoms at positions 1 and 3. The substituents include an acetyl group at position 5 and a piperidine moiety at position 1. These groups play a crucial role in the compound's stability, solubility, and bioavailability. Recent studies have highlighted the potential of this compound as a precursor for the development of novel therapeutic agents targeting various diseases.

One of the most promising applications of 5-acetyl-1-piperidino-2,4(1H,3H)-pyrimidinedione lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have explored its ability to act as a scaffold for constructing complex heterocyclic compounds with enhanced pharmacological properties. For instance, modifications to the acetyl and piperidine groups have led to derivatives with improved enzyme inhibitory activities and reduced cytotoxicity.

In terms of synthesis, the preparation of CAS No. 338396-58-0 involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the pyrimidine ring through condensation reactions, followed by the introduction of substituents at specific positions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound.

The biological evaluation of 5-acetyl-1-piperidino-2,4(1H,3H)-pyrimidinedione has revealed its potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that the compound could be further developed into a therapeutic agent for treating inflammatory diseases such as arthritis or cardiovascular disorders.

Beyond its pharmacological applications, CAS No. 338396-58-0 has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to absorb and emit light efficiently.

In conclusion, 5-acetyl-1-piperidino-2,4(1H,3H)-pyrimidinedione (CAS No. 338396-58-) is a versatile compound with wide-ranging applications across multiple disciplines. Its chemical structure provides a foundation for exploring new drug candidates and advanced materials. As research continues to uncover its full potential, this compound is poised to make significant contributions to both medicine and technology.